2-(prop-2-en-1-yl)heptanoic acid
Overview
Description
2-(Prop-2-en-1-yl)heptanoic acid, also known as 2-propylheptanoic acid, is a compound of the carboxylic acid family. It is a colorless, odorless, and crystalline solid. It has a molecular formula of C9H18O2 and a molecular weight of 162.24 g/mol. It is a versatile compound that is used in a variety of applications, including as a synthetic intermediate, a polymerization catalyst, and a reagent for organic synthesis.
Scientific Research Applications
2-(Prop-2-en-1-yl)heptanoic acid is used in a variety of scientific research applications. It is used as a synthetic intermediate in the synthesis of a variety of compounds, including pharmaceuticals, surfactants, and fragrances. It is also used as a polymerization catalyst in the production of polymers. Additionally, it is used as a reagent for organic synthesis and as a solvent for a variety of compounds.
Mechanism of Action
2-(Prop-2-en-1-yl)heptanoic acid is a carboxylic acid that can react with a variety of compounds. It can act as a nucleophile in the presence of an electrophilic species, such as an alkyl halide, to form an ester product. It can also react with aldehydes and ketones in the presence of an acid catalyst to form an ester product. Additionally, it can react with primary and secondary amines to form amides.
Biochemical and Physiological Effects
This compound is not known to have any direct biochemical or physiological effects on humans or animals. It is not known to be toxic or carcinogenic.
Advantages and Limitations for Lab Experiments
2-(Prop-2-en-1-yl)heptanoic acid has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of applications, including as a synthetic intermediate, a polymerization catalyst, and a reagent for organic synthesis. Additionally, it is not known to be toxic or carcinogenic. However, it is important to note that it is a flammable compound and should be used with caution.
Future Directions
There are several possible future directions for research involving 2-(Prop-2-en-1-yl)heptanoic acid. These include further study of its use as a synthetic intermediate, a polymerization catalyst, and a reagent for organic synthesis. Additionally, further research could be conducted on its potential use as a solvent for a variety of compounds. Finally, further research could be conducted on its potential biochemical and physiological effects.
Synthesis Methods
2-(Prop-2-en-1-yl)heptanoic acid can be synthesized from 2-propanol and acetic acid via the Fischer esterification reaction. This reaction is carried out in the presence of a strong acid catalyst, such as sulfuric acid, and produces an ester product. The reaction is as follows:
C3H7OH + CH3COOH → C9H18O2 + H2O
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(prop-2-en-1-yl)heptanoic acid involves the reaction of heptanoic acid with propene in the presence of a catalyst to form 2-(prop-2-en-1-yl)heptanoic acid.", "Starting Materials": [ "Heptanoic acid", "Propene", "Catalyst" ], "Reaction": [ "Add heptanoic acid and propene to a reaction vessel", "Add catalyst to the reaction vessel", "Heat the reaction mixture to a suitable temperature and maintain it for a suitable time", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using standard techniques such as recrystallization or chromatography" ] } | |
CAS RN |
40923-73-7 |
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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